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Compound of Interest

Compound Name: Black 305

Cat. No.: B3046760

Introduction

Black 305, a member of the fluoran family of leuco dyes, is well-established for its role as a
color former in thermal and carbonless paper applications.[1] Its ability to transition from a
colorless (leuco) state to a colored form upon exposure to specific stimuli, such as heat or
pressure, is the cornerstone of its current commercial use. This color change is rooted in a
reversible structural transformation—the opening of a lactone ring within the dye molecule,
typically facilitated by an acidic developer. While its application in the printing and packaging
industry is widespread, the potential of Black 305 as a chromogenic probe in chemical sensors
for research and development remains a largely unexplored frontier. This document aims to
provide a foundational understanding of Black 305 and outline hypothetical application
protocols based on the known chemistry of fluoran dyes, offering a starting point for
researchers interested in exploring its capabilities in chemical sensing.

Physicochemical Properties of Black 305

A clear understanding of the fundamental properties of Black 305 is essential for its application
in sensor development. Key characteristics are summarized in the table below.
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Property Value Reference
Chemical Classification Fluoran [1]
Molecular Formula C37H40N203 [1]
Molecular Weight 560 g/mol [1]

Melting Point 181-182 °C [1]
Appearance (Leuco Form) Colorless solid

Appearance (Colored Form) Black [1]

Amax (Colored Form) 435 nm, 588 nm [1]

Principle of Chromogenic Sensing

The chromogenic behavior of Black 305 is predicated on the reversible opening and closing of
its lactone ring. This mechanism, common to fluoran leuco dyes, forms the basis of its potential
as a chemical sensor.

e Leuco Form (Colorless): In its native state, the lactone ring is closed, resulting in a non-
planar structure with a disrupted Tt-conjugation system. This structure does not absorb
significantly in the visible spectrum, rendering it colorless.

o Colored Form (Black): In the presence of a proton donor (acidic species) or other suitable
electrophiles, the lactone ring opens. This structural change leads to the formation of a
planar, highly conjugated zwitterionic species. This extended Tt-system absorbs light in the
visible region, resulting in the characteristic black color.

This equilibrium between the colorless and colored forms can be influenced by the presence of
specific analytes that can interact with the dye, making it a potential candidate for a "turn-on"

chromogenic sensor.
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General Sensing Mechanism of Black 305
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Caption: General signaling pathway for Black 305 as a chromogenic sensor.

Hypothetical Applications and Experimental
Protocols

While specific applications of Black 305 as a chemical sensor are not yet established in
scientific literature, its fluoran structure suggests potential for detecting a range of analytes.
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The following are hypothetical application notes and protocols designed to serve as a starting
point for research.

Application Note 1: Detection of Acidic Vapors

Objective: To develop a simple, colorimetric sensor for the qualitative detection of acidic vapors
(e.g., HCI, acetic acid).

Principle: The acidic vapor will act as a proton donor, inducing the ring-opening of the Black
305 and causing a color change from colorless to black.

Experimental Protocol:
e Sensor Preparation:

o Dissolve 10 mg of Black 305 in 10 mL of a suitable organic solvent (e.g., toluene or ethyl
acetate).

o Impregnate a solid support (e.g., filter paper, thin-layer chromatography plate) with the
Black 305 solution.

o Allow the solvent to evaporate completely in a fume hood. The resulting sensor strip
should be colorless.

o Detection Procedure:
o Place the sensor strip in a sealed chamber.

o Introduce a source of the acidic vapor into the chamber (e.g., a small beaker containing a
solution of the acid).

o Observe the sensor strip for a color change. The time taken for the color to develop can be
qualitatively correlated with the concentration of the acidic vapor.

o Data Analysis:

o The primary result is a qualitative "yes/no" for the presence of acidic vapor.
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o For semi-quantitative analysis, the intensity of the black color could be measured using a
scanner and image analysis software (e.g., ImageJ) and correlated with known
concentrations of the acidic vapor.

Application Note 2: Potential for Metal lon Detection

Objective: To investigate the potential of Black 305 as a chromogenic sensor for the detection
of specific metal ions in solution.

Principle: Certain metal ions can act as Lewis acids and coordinate with the oxygen atoms in
the lactone ring of fluoran dyes, potentially catalyzing the ring-opening process and leading to a
color change. The selectivity would depend on the coordination properties of the metal ion.

Experimental Protocol:
o Preparation of Black 305 Solution:

o Prepare a stock solution of Black 305 (e.g., 1 mM) in a suitable solvent such as
acetonitrile or a mixture of acetonitrile and water.

e Screening for Metal lon Selectivity:

o Prepare a series of test solutions containing different metal ions (e.g., Fe3*, Cu2*, Hg?*,
Pb2*, Zn2+, etc.) at a concentration of 100 uM in the same solvent as the Black 305 stock
solution.

o To each metal ion solution, add a small aliquot of the Black 305 stock solution to achieve
a final dye concentration of 10 uM.

o Visually observe any color changes.

o For a more detailed analysis, record the UV-Vis absorption spectrum of each solution from
400 to 700 nm.

e Quantitative Analysis (for a selected metal ion):

o If a selective color change is observed for a specific metal ion, perform a titration
experiment.
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[e]

Prepare a series of solutions with varying concentrations of the target metal ion.

(¢]

Add a fixed amount of the Black 305 solution to each.

[¢]

Measure the absorbance at the Amax of the colored form.

[¢]

Plot the absorbance versus the metal ion concentration to generate a calibration curve.

[e]

The limit of detection (LOD) can be calculated based on the signal-to-noise ratio.
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Experimental Workflow for Metal lon Sensing
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Caption: A workflow for screening and quantifying metal ions using Black 305.

Challenges and Future Directions
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The application of Black 305 as a widespread chromogenic probe faces several challenges
that need to be addressed through further research:

» Selectivity: The primary challenge is to achieve high selectivity for a specific analyte. The
general acid-base mechanism may lead to cross-reactivity with various acidic species.

e Sensitivity: The sensitivity of the color change needs to be sufficient for the intended
application. This may require optimization of the sensor matrix and reaction conditions.

» Reversibility and Response Time: For real-time sensing, the reaction should be reversible
and have a fast response time.

» Matrix Effects: The performance of the sensor can be affected by the sample matrix (e.g.,
solvent, pH, presence of other interfering species).

Future research could focus on the chemical modification of the Black 305 structure to
introduce specific recognition sites for target analytes, thereby enhancing selectivity.
Additionally, incorporating Black 305 into different materials, such as polymers or
nanoparticles, could improve its stability and sensing performance.

Conclusion

Black 305, with its inherent chromogenic properties based on the fluoran leuco dye structure,
presents an intriguing candidate for the development of novel chemical sensors. While its
current applications are confined to the realm of printing, the fundamental principles of its color-
changing mechanism suggest a broader potential. The hypothetical protocols outlined in this
document provide a framework for initiating research into the sensing capabilities of Black 305.
Further investigation is required to overcome the challenges of selectivity and sensitivity and to
unlock its full potential as a versatile chromogenic probe for researchers, scientists, and drug
development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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